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Compound of Interest

Compound Name: beta-D-glucofuranose

Cat. No.: B12670566 Get Quote

Essential guidance for the safe and compliant disposal of beta-D-glucofuranose is critical for

maintaining laboratory safety and environmental responsibility. In the absence of a specific

Safety Data Sheet (SDS) for beta-D-glucofuranose, this document provides a comprehensive

disposal plan based on established protocols for general laboratory chemical waste and the

safety data for its common isomer, beta-D-glucopyranose. Researchers, scientists, and drug

development professionals are advised to consult their institution's Environmental Health and

Safety (EHS) department for final guidance.

Immediate Safety and Handling Precautions
Prior to handling beta-D-glucofuranose for disposal, it is imperative to wear appropriate

Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. All

handling of the chemical waste should be conducted in a well-ventilated area, preferably within

a fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol
The proper disposal of beta-D-glucofuranose, treated as a non-hazardous chemical waste in

the absence of contradictory data, should follow a systematic procedure to ensure safety and

regulatory compliance.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "beta-D-glucofuranose waste."
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Do not mix beta-D-glucofuranose with other chemical waste, particularly strong oxidizing

agents, to prevent unforeseen reactions.

Containerization:

Use a clean, dry, and chemically compatible container for waste accumulation. The

original container is often a suitable choice.

Ensure the container has a secure, leak-proof lid.

Waste Accumulation and Storage:

Store the waste container in a designated and clearly marked satellite accumulation area

within the laboratory.

Keep the container closed at all times, except when adding waste.

Disposal Request and Pick-up:

Once the experiment is complete or the waste container is full, contact your institution's

EHS or hazardous waste management office to request a waste pick-up.

Provide them with the accurate chemical name and any available safety information.

Spill Management:

In the event of a spill, avoid generating dust.

Clean up spills immediately using dry, absorbent materials.

Collect the contaminated absorbent material in a sealed container and dispose of it as

chemical waste through your institution's EHS program.

Quantitative Data Summary
While specific quantitative data for beta-D-glucofuranose is not readily available, the following

table summarizes relevant information for the closely related isomer, beta-D-glucopyranose,

which can serve as a conservative reference.
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Parameter
Value (for beta-D-
glucopyranose)

Source

Molecular Formula C6H12O6 [1]

Molecular Weight 180.16 g/mol [1]

Appearance White crystalline powder [2]

Solubility Soluble in water [3]

Experimental Protocols
The disposal procedure outlined above constitutes the primary experimental protocol for

handling beta-D-glucofuranose waste. No additional experimental protocols for disposal are

cited in the available safety literature for this compound or its close isomers.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of beta-
D-glucofuranose.
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Caption: Disposal workflow for beta-D-glucofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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